Cas no 2137634-28-5 (2-({1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol)

• Product Name: 2-({1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol
• CAS No: 2137634-28-5
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6546922
• PubChem ID: 165456780
• Update Time: 2025-06-13

2-({1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-739002
• 2137634-28-5
• 2-({1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol

• Inchi： 1S/C12H22N4O2/c17-5-6-18-10-12-9-16(15-14-12)8-11-3-1-2-4-13-7-11/h9,11,13,17H,1-8,10H2
• InChI Key： AVTGTCQEEWKTIQ-UHFFFAOYSA-N
• SMILES： O(CCO)CC1=CN(CC2CNCCCC2)N=N1

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-({1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol

Introduction to 2-({1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol (CAS No. 2137634-28-5)

2-({1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol is a meticulously designed organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2137634-28-5, represents a sophisticated fusion of heterocyclic scaffolds and aliphatic moieties, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-({1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol incorporates an azepan ring, a seven-membered saturated heterocycle known for its stability and ability to mimic the conformational flexibility of biological targets. This feature is particularly advantageous in drug design, as it allows for optimal binding interactions with protein receptors. The presence of a methyl group attached to the azepan ring further enhances the compound's potential by introducing additional rotational freedom and electronic modulation.

At the core of this molecule lies a triazole ring, a five-membered aromatic heterocycle renowned for its broad spectrum of biological activities. The 1H-1,2,3-triazol moiety is particularly interesting due to its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor affinity. The methoxy group linked to the triazole ring not only contributes to the molecule's solubility but also serves as a handle for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

The ethanolic backbone of 2-( azepan - 3 - ylmethyl ) - 1H - 1 , 2 , 3 - tri azol - 4 - yl meth oxy) eth an - 1 - ol provides a hydrophilic component that facilitates water solubility, an essential attribute for pharmaceutical formulations. This balance between hydrophobic and hydrophilic regions enhances the compound's bioavailability and potential therapeutic efficacy. The overall architecture of this molecule suggests a versatile platform for developing novel therapeutic agents.

Recent advancements in computational chemistry have highlighted the importance of molecular descriptors in predicting pharmacokinetic and pharmacodynamic properties. Studies utilizing molecular docking simulations have demonstrated that 2-( azepan - 3 - ylmethyl ) - 1H - 1 , 2 , 3 - tri azol - 4 - yl meth oxy) eth an - 1 - ol exhibits promising binding affinity to several target proteins implicated in various diseases. These virtual screening efforts have identified potential applications in areas such as oncology, inflammation, and central nervous system disorders.

In vitro studies have begun to unravel the mechanistic aspects of 2-( azepan - 3 - ylmethyl ) - 1H - 1 , 2 , 3 - tri azol - 4 - yl meth oxy) eth an - 1 - ol, revealing intriguing interactions with biological pathways. For instance, preliminary data suggest that this compound may modulate enzyme activity through allosteric inhibition or enhance receptor binding via non-covalent interactions. These findings align with current trends in drug discovery, where modulating protein function without engaging in covalent modifications is highly desirable due to improved safety profiles.

The synthesis of CAS No.2137634-28 involves multi-step organic transformations that showcase the ingenuity of synthetic chemists in constructing complex molecules. Key synthetic strategies include nucleophilic substitution reactions, cycloadditions involving azides and alkynes (Sonogashira coupling), and protecting group strategies to ensure regioselectivity and functional group compatibility. These synthetic routes highlight the compound's synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications.

The role of azepan derivatives in medicinal chemistry cannot be overstated. Their structural features make them excellent scaffolds for developing drugs with enhanced metabolic stability and reduced toxicity. The incorporation of a triazole ring further enriches their pharmacological potential by enabling diverse interactions with biological targets. This combination has led to several patents and ongoing research projects exploring their therapeutic applications.

As research progresses, the integration of artificial intelligence (AI) tools into drug discovery pipelines has accelerated the identification of novel compounds like CAS No:2137634285. AI-driven platforms can predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. This synergy between traditional organic synthesis and computational methods has revitalized interest in molecules like (azepan – 3 – ylmethyl – tri azol – meth oxy) eth an – ol, positioning them as candidates for rapid development into clinical candidates.

The future prospects for CAS No:2137634285 are bright, with ongoing investigations focusing on optimizing its pharmacological profile through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). These approaches leverage high-resolution structural information from target proteins to guide molecular modifications aimed at improving potency, selectivity, and pharmacokinetic properties. Such efforts are crucial for translating promising hits into viable therapeutic agents.

In conclusion,(azepan – 3 – ylmethyl – tri azol – meth oxy) eth an – ol stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structural features, coupled with preliminary biological activity data, make it a compelling candidate for further exploration in drug discovery programs targeting various therapeutic areas. As research continues to uncover new applications and synthetic methodologies,CAS No:2137634285 will undoubtedly play a significant role in shaping the future landscape of medicinal chemistry.